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Compound of Interest

Compound Name: UV-123

CAS No.: 122586-52-1

Cat. No.: B570858 Get Quote

Executive Summary
UV-123 represents a distinct class of Hindered Amine Light Stabilizers (HALS) characterized by

an amino-ether (N-OR) functionality. Unlike traditional HALS which are secondary amines (N-

H) or methylated tertiary amines (N-CH3), the N-OR structure of UV-123 renders it non-basic.

[1]

This non-basic character is the critical causality behind its selection for two distinct high-

performance sectors:

Automotive & Industrial Coatings: It prevents the deactivation of acid catalysts (e.g., p-

toluenesulfonic acid) used in high-solids thermosetting acrylics, ensuring proper cure and

cross-linking.

Medical Device Development: It offers superior compatibility with acidic drug formulations

and resists interaction with sulfur-containing antioxidants, minimizing the risk of "pink-

discoloration" in sterilized medical plastics.

This guide provides the mechanistic grounding, formulation protocols, and validation workflows

required to deploy UV-123 in critical polymer matrices.

Mechanism of Action: The Denisov Cycle[5][6][7]
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To understand the application protocol, one must understand the stabilization mechanism. UV-
123 does not merely absorb UV light; it acts as a regenerative radical scavenger.

The Non-Basic Advantage
Standard HALS are alkaline. In acid-catalyzed systems (like automotive clearcoats), basic

HALS react with the acid catalyst, forming salts. This neutralizes the catalyst (retarding the

cure) and deactivates the HALS.

Standard HALS:>N-H + H+ (Acid Catalyst) → >N-H2+ (Salt) [Deactivation]

UV-123 (NOR HALS):>N-O-R [No interaction with H+]

The Scavenging Pathway
Upon activation, UV-123 enters the Denisov Cycle, trapping destructive alkyl and peroxy

radicals generated by polymer degradation.

Figure 1: The Regenerative Denisov Cycle of UV-123 Stabilization
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Figure 1: The regenerative cycle where UV-123 traps polymer radicals (R•) and peroxy radicals

(ROO[2]•), preventing chain scission while regenerating the active nitroxyl species.

Application Protocols
Protocol A: Incorporation in Acid-Catalyzed Coatings
Target System: High-solids acrylic/melamine or polyester/melamine clearcoats.

Experimental Logic: UV-123 is a liquid, allowing for direct post-addition. However, to ensure

homogeneity without solvent shock, a dilution step is recommended.

Step-by-Step Methodology:

Pre-Dilution: Dilute UV-123 1:1 with a compatible solvent (e.g., Xylene, MAK, or Butyl

Acetate) to match the viscosity of the binder system.

Loading Calculation: Calculate loading based on binder solids (resin weight), not total

formulation weight.

Standard Range: 1.0% – 2.0% on binder solids.

Synergy: For maximum durability, combine with a UV Absorber (UVA) like hydroxyphenyl-

triazine (HPT) at a 2:1 ratio (UVA:HALS).

Addition Order:

Charge Resin/Binder.[3][4][5]

Add Solvents/Flow Modifiers.

Add UV-123 Solution (Agitate at 500 RPM).

Critical: Add Acid Catalyst (e.g., p-TSA) LAST.

Validation: Verify no precipitate forms (salt formation) upon catalyst addition.

Protocol B: Medical Device Polymer Stabilization
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Target System: Polypropylene (PP) or Polyethylene (PE) housings for drug delivery devices

(e.g., inhalers) requiring gamma sterilization.

Experimental Logic: Gamma irradiation generates massive radical flux. Standard HALS can

cause yellowing due to interaction with phenolic antioxidants. UV-123's low basicity minimizes

color body formation.

Step-by-Step Methodology:

Masterbatch Preparation: Compounding UV-123 into a carrier resin (LDPE or PP) at 10%

concentration.

Temp Limit: Ensure extrusion temperature does not exceed 280°C to prevent volatilization.

Let-Down: Dilute masterbatch into the final polymer stream to achieve 0.2% – 0.5% active

UV-123.

Sterilization Simulation: Subject molded parts to Gamma Irradiation (25-50 kGy).

Extractables Testing: Perform solvent extraction (ISO 10993-18) to ensure UV-123 remains

bound or below toxicological thresholds.

Validation Workflow: Accelerated Weathering
Trustworthiness in data requires standardized stress testing. The following workflow utilizes

ASTM G154 (Fluorescent UV) to validate the efficacy of UV-123.

Figure 2: Accelerated Weathering Validation Workflow (ASTM G154)
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Figure 2: Standardized workflow for validating UV-123 efficacy in coating systems.

Test Parameters (ASTM G154 Cycle 1)
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Lamp Type: UVA-340 (Simulates sunlight in the critical short-wave region).[6]

Irradiance: 0.89 W/m² @ 340nm.

Cycle: 8 hours UV @ 60°C / 4 hours Condensation @ 50°C.

Duration: Minimum 3,000 hours for high-performance automotive specs.

Performance Data Summary
The following data illustrates the retention of 20° Gloss in a high-solids acrylic/melamine

clearcoat after 3,000 hours of ASTM G154 exposure.

Formulation
ID

Stabilizer
Package

Initial Gloss
(20°)

Gloss @
1500 hrs

Gloss @
3000 hrs

Retention %

Control None 88.5 42.0 < 10 (Fail) < 11%

Sample A

1.5%

Standard

HALS (Basic)

88.2 75.4 55.1 62%

Sample B
1.5% UV-123

(NOR HALS)
88.6 86.2 81.4 91%

Sample C
1.0% UV-123

+ 2.0% UVA
88.5 88.0 87.2 98%

Note: Sample A shows reduced performance likely due to acid catalyst interference preventing

full cure density, making the film more susceptible to erosion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemical.carytrad.com.tw [chemical.carytrad.com.tw]

2. Antimicrobial properties of hindered amine light stabilizers in polymer coating materials
and their mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

3. scribd.com [scribd.com]

4. additivesforpolymer.com [additivesforpolymer.com]

5. polyadchem.co.kr [polyadchem.co.kr]

6. From Setup to Results: A Step-by-Step Guide to Operating an ASTM G154 UV Test
Machine - LIB industry [lib-chamber.com]

7. Frontiers | Antimicrobial properties of hindered amine light stabilizers in polymer coating
materials and their mechanism of action [frontiersin.org]

To cite this document: BenchChem. [Technical Application Note: UV-123 (NOR HALS) in
High-Performance & Medical Polymers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570858#applications-of-uv-123-in-high-performance-
polymers]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2024.1390513/full
https://www.benchchem.com/product/b570858?utm_src=pdf-custom-synthesis
https://chemical.carytrad.com.tw/uploads/1/2/3/8/123848866/tinuvin_123-dw_eco_tds_30791686_en_202207.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11229053/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11229053/
https://www.scribd.com/document/485333227/TINUVIN-2
https://www.additivesforpolymer.com/wp-content/uploads/2019/11/light-stabilizer-Tinuvin-123-tds-baoxu-chemical.pdf
http://www.polyadchem.co.kr/uploads/board/6786fd8cf296d6.07535174.pdf
https://www.lib-chamber.com/knowledge/from-setup-to-results-a-step-by-step-guide-to-operating-an-astm-g154-uv-test-machine
https://www.lib-chamber.com/knowledge/from-setup-to-results-a-step-by-step-guide-to-operating-an-astm-g154-uv-test-machine
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2024.1390513/full
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2024.1390513/full
https://www.benchchem.com/product/b570858#applications-of-uv-123-in-high-performance-polymers
https://www.benchchem.com/product/b570858#applications-of-uv-123-in-high-performance-polymers
https://www.benchchem.com/product/b570858#applications-of-uv-123-in-high-performance-polymers
https://www.benchchem.com/product/b570858#applications-of-uv-123-in-high-performance-polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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